Cas no 4010-79-1 ( )

• Product Name: &nbsp
• CAS No: 4010-79-1
• MF: C₉H₉Cl₂N₅O
• MW: 274.106658697128
• CID: 925319
• PubChem ID: 344386
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2,8-dichloro-7H-purin-6-yl)morpholine
• 2,8-Dichlor-6-morpholino-7(9)H-purin
• 2,8-dichloro-6-morpholin-4-yl-7(9)H-purine
• 6-Morpholino-2,8-dichlorpurin
• AC1L80FQ
• NSC401255
• SCHEMBL3325399
• 4010-79-1
• DTXSID70322448
• NSC-401255
•  

• Inchi： 1S/C9H9Cl2N5O/c10-8-12-5-6(13-8)14-9(11)15-7(5)16-1-3-17-4-2-16/h1-4H2,(H,12,13,14,15)
• InChI Key： CTUKDTNJKHIPJZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)N2CCOCC2)N1

Computed Properties

• Exact Mass: 273.01867
• Monoisotopic Mass: 273.0184153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.93
• LogP: 1.56130